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Cat. No.: B1669069

For Researchers, Scientists, and Drug Development Professionals: A Comparative Analysis of
Pigment Durability

This guide provides a detailed comparison of the lightfastness of C.I. 12085 (Pigment Red 4)
against established industry-standard red pigments. The lightfastness, or the resistance of a
colorant to fade or change color upon exposure to light, is a critical attribute in the stability and
long-term efficacy of photosensitive formulations. This document presents quantitative data,
detailed experimental protocols, and visual workflows to aid in the selection of appropriate
colorants for research and development applications.

Comparative Lightfastness Data

The lightfastness of pigments is commonly evaluated using the Blue Wool Scale, an eight-step
scale where a rating of 1 indicates very poor lightfastness and 8 signifies excellent
lightfastness.[1][2][3][4][5] The following table summarizes the lightfastness ratings for C.1.
12085 and selected benchmark red pigments.
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. Chemical Blue Wool
Pigment C.l. Name . Notes
Class Scale Rating

Tends to darken
upon exposure.
Some sources

C.l. 12085 Pigment Red 4 Monoazo 6[6][7] indicate
variability in
ratings (4-7).[6]
[8]

Generally
exhibits excellent
lightfastness,
Pigment Red 122  Quinacridone 7-8[9][10][11] though some
conflicting ASTM
reports exist.[12]
[13][14][15]

Quinacridone

Magenta

Considered to
have very good
lightfastness, but
Naphthol Red Pigment Red 112  Naphthol AS 6-7[16][17] performance can
vary by
manufacturer.
[18][19][20]

Consistently

) demonstrates
. ) Cadmium
Cadmium Red Pigment Red 108 ] 7-8[21][22][23] excellent
Selenosulfide _
lightfastness.[21]

[22][23][24][25]

Experimental Protocols for Lightfastness Testing

The data presented in this guide is benchmarked against standardized testing methodologies,
primarily ASTM D4303 and ISO 105-B02. These protocols ensure reproducible and
comparable results.
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ASTM D4303: Standard Test Methods for Lightfastness
of Colorants Used in Artists' Materials[26][27][28][29][30]

This standard outlines several methods for accelerated lightfastness testing to simulate indoor
exposure.

o Test Method C (Xenon-Arc Exposure):[26][27]

o Apparatus: A xenon-arc test chamber equipped with filters to simulate daylight through
window glass.[26]

o lIrradiance: Typically controlled at a specific wavelength, for example, 0.35 W/m2/nm at 340
nm.[26]

o Exposure Cycle: Continuous light exposure.
o Relative Humidity: Maintained at a constant level, commonly 55 * 5%.[26]
o Black Panel Temperature: Controlled to a specified temperature.[26]

o Evaluation: Color change is measured using a spectrophotometer or colorimeter before
and after exposure. The difference is calculated as AE* using the CIE 1976 Lab* color
difference equation.[27][28] The lightfastness is then categorized based on the magnitude
of this color change.

ISO 105-B02: Textiles — Tests for colour fastness — Part
B02: Colour fastness to artificial light: Xenon arc fading
lamp test[31][32][33][34][35]

This international standard is widely used for determining the color fastness of textiles and
other materials to an artificial light source that simulates natural daylight.

o Apparatus: A xenon arc fading lamp test chamber.[29]

o Light Source: A filtered xenon arc lamp to be representative of natural daylight (D65).[30]
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» Reference Materials: A set of eight Blue Wool reference fabrics with known lightfastness are
exposed simultaneously with the test specimens.[31][30]

e Procedure: A portion of each test specimen and the Blue Wool references are covered. The
samples are then exposed to the xenon arc light under controlled conditions of temperature
and humidity.[5]

o Evaluation: The exposure is continued until a specified color change is observed on the test
specimen or one of the Blue Wool references. The lightfastness rating of the specimen is
determined by comparing which of the Blue Wool references shows a similar degree of
fading.[4][31] This is often assessed visually using a Grey Scale for assessing change in

colour.[32]

Visualization of Experimental Workflow

The following diagram illustrates a generalized workflow for lightfastness testing based on the
principles of ASTM D4303 and ISO 105-B02.
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Caption: Generalized workflow for lightfastness testing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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